Cas no 52788-68-8 (2-Oxiranecarboxaldehyde,2-methyl-)

• Product Name: 2-Oxiranecarboxaldehyde,2-methyl-
• CAS No: 52788-68-8
• MF: C₄H₆O₂
• MW: 86.0892415046692
• CID: 375959
• PubChem ID: 103687
• Update Time: 2025-04-19

2-Oxiranecarboxaldehyde,2-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Oxiranecarboxaldehyde,2-methyl-
• 2-methyloxirane-2-carbaldehyde
• 2,3-Epoxybutanal
• 52788-68-8
• NS00058793
• Oxiranemethanal, 2-methyl-
• EINECS 258-179-8
• DTXSID40967244
• 2-Methyl-2,3-epoxypropanal

• Inchi： 1S/C4H6O2/c1-4(2-5)3-6-4/h2H,3H2,1H3
• InChI Key： ARDBEZFTUVBDOJ-UHFFFAOYSA-N
• SMILES： O1CC1(C=O)C

Computed Properties

• Exact Mass: 86.03678
• Monoisotopic Mass: 86.037
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 79.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.4
• Topological Polar Surface Area: 29.6Ų

Experimental Properties

• Density: 1.242
• Boiling Point: 106.4°Cat760mmHg
• Flash Point: 18.6°C
• Refractive Index: 1.549
• PSA: 29.6